Cas no 13710-19-5 (Tolfenamic acid)

Tolfenamic acid is a nonsteroidal anti-inflammatory drug (NSAID) belonging to the fenamate class, with the chemical formula C14H12ClNO2. It exhibits potent analgesic, anti-inflammatory, and antipyretic properties by inhibiting cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis. Tolfenamic acid is particularly effective in treating migraines and other acute pain conditions due to its rapid absorption and favorable pharmacokinetic profile. Its selective COX-2 inhibition at therapeutic doses minimizes gastrointestinal side effects compared to traditional NSAIDs. Additionally, it demonstrates low toxicity and good tolerability in clinical use. The compound is also researched for its potential anti-cancer properties, attributed to its ability to modulate transcription factors like Sp1.
Tolfenamic acid structure
Tolfenamic acid structure
Product Name:Tolfenamic acid
CAS No:13710-19-5
MF:C14H12ClNO2
MW:261.703582763672
MDL:MFCD00133865
CID:49428
PubChem ID:87558900
Update Time:2025-10-29

Tolfenamic acid Chemical and Physical Properties

Names and Identifiers

    • tolfenamic acid
    • 1,2-Distearoyl-sn-glycero-3-phosphocholine, DSPC
    • N-(3-Chloro-ortho-tolyl) anthranilic acid
    • CLOTAM
    • 2-(3-CHLORO-O-TOLUIDINO)BENZOIC ACID
    • 2 (3-CHLORO-2-METHYLANILINO)BENZOIC ACID
    • 2-[(3-CHLORO-2-METHYLPHENYL)AMINO]BENZOIC ACID
    • 2-((3-chloro-2-methylphenyl)amino)-benzoicaci
    • gea6414
    • N-(3-Chloro-2-methylphenyl)anthranilic Acid
    • 2-(3-chloro-2-methylanilino)benzoic acid
    • Tolfedine
    • Tolfenamic
    • Tolfenamic acid Solution, 100ppm
    • n-(3-chloro-o-tolyl)-anthranilicaci
    • n-(3-chloro-o-tolyl)-anthranilicacid
    • LABOTEST-BB LT00772313
    • Acido tolfenamico
    • Acide tolfenamique
    • Acidum tolfenamicum
    • GEA 6414
    • N-(2-Methyl-3-chlorophenyl)anthranilic acid
    • N-(3-Chloro-o-tolyl)-anthranilic acid
    • Benzoic acid, 2-[(3-chloro-2-methylphenyl)amino]-
    • Anthranilic acid, N-(3-chloro-o-tolyl)-
    • 3G943U18KM
    • Bifenac
    • 2-(3-chl
    • TOLFENAMIC ACID [WHO-DD]
    • Tolfenamic acid; 2-[(3-Chloro-2-methylphenyl)amino]benzoic acid; N-(3-Chlor-o-tolyl)-anthranilsaure
    • DTXCID9025409
    • HMS2095J11
    • HMS3712J11
    • Spectrum2_001446
    • NCGC00016705-06
    • NSC-757873
    • HMS3370A02
    • HY-B0335
    • BRD-K50133271-001-05-4
    • Clotam (TN)
    • BPBio1_000209
    • Clotam, Tolfedine,2-[(3-Chloro-2-methylphenyl)amino]benzoic Acid
    • CAS-13710-19-5
    • TOLFENAMIC ACID [MART.]
    • SR-01000000102-2
    • DB09216
    • GTPL8769
    • Spectrum_001263
    • 2-((3-Chloro-2-methylphenyl)amino)benzoicacid
    • NCGC00022587-03
    • cid_610479
    • KBioGR_000935
    • NCGC00016705-10
    • Acido tolfenamico [INN-Spanish]
    • Tolfenamic acid 1000 microg/mL in Acetonitrile
    • AB00052244_16
    • HMS2230J13
    • 2(3-Chloro-2-methylanilino)benzoic acid
    • Acidum tolfenamicum [INN-Latin]
    • TOLFENAMIC ACID [INN]
    • KBio3_002723
    • s1959
    • NSC 757873
    • Prestwick3_000205
    • BIDD:GT0343
    • C2064
    • SR-01000000102
    • BSPBio_003223
    • NCGC00016705-05
    • Prestwick0_000205
    • SCHEMBL25190
    • NS00002545
    • SPBio_002110
    • NCGC00016705-04
    • TOLFENAMIC ACID [EP IMPURITY]
    • 2-((3-Chloro-2-methylphenyl)amino)benzoic acid
    • TOLFENAMIC ACID [JAN]
    • BSPBio_000189
    • EINECS 237-264-3
    • Tox21_110570
    • InChI=1/C14H12ClNO2/c1-9-11(15)6-4-8-12(9)16-13-7-3-2-5-10(13)14(17)18/h2-8,16H,1H3,(H,17,18)
    • Oprea1_692996
    • Tolfenamic acid, European Pharmacopoeia (EP) Reference Standard
    • NCGC00016705-03
    • HMS1921P13
    • NSC757873
    • DTXSID1045409
    • 2-(3-chloro-2-methylphenylamino)benzoic acid
    • FT-0652603
    • AB00052244_17
    • 2-[(3-chloranyl-2-methyl-phenyl)amino]benzoic acid
    • Prestwick_579
    • D01183
    • BDBM35905
    • n-(3-chloro-ortho-tolyl)anthranilic acid
    • TOLFENAMIC ACID [EP MONOGRAPH]
    • MFCD00133865
    • AKOS012836098
    • NCGC00016705-07
    • Tox21_110570_1
    • A807198
    • TOLFENAMIC ACID [MI]
    • Tolfine
    • SPBio_001311
    • N-(3-chloro-o-tolyl)anthranilic
    • Benzoic acid, 2-(3-chloro-2-methylphenylamino)-
    • SY052546
    • Benzoic acid, 2-((3-chloro-2-methylphenyl)amino)-
    • KBio2_001743
    • CHEMBL121626
    • MLS000028531
    • KBioSS_001743
    • Spectrum5_001143
    • SPECTRUM1501198
    • UNII-3G943U18KM
    • YEZNLOUZAIOMLT-UHFFFAOYSA-N
    • SMR000058289
    • TOLFENAMICACID
    • NCGC00016705-01
    • Spectrum3_001762
    • Pharmakon1600-01501198
    • Prestwick1_000205
    • SBI-0051687.P002
    • HMS2090D04
    • Spectrum4_000238
    • Prestwick2_000205
    • KBio2_006879
    • HMS1568J11
    • YEZNLOUZAIOMLT-UHFFFAOYSA-
    • AS-13748
    • 2-(3-Chloro-2-methylanilino)benzoic acid #
    • AB00052244
    • HMS3884M16
    • 13710-19-5
    • NCGC00022587-04
    • EN300-7416304
    • D78227
    • AB00052244-15
    • BRD-K50133271-001-10-4
    • CHEBI:32243
    • KBio2_004311
    • Tolfenamic acid (JAN/INN)
    • Q59412
    • Tolfenamic acid [INN:BAN:JAN]
    • SW196753-3
    • HMS3651E06
    • CCG-39189
    • Tolfenamic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • Tolfenamic acid, VETRANAL(TM), analytical standard
    • NCGC00022587-05
    • N-(3-Chloro-o-tolyl)anthranilic acid
    • UNM000001237003
    • 2-([3-Chloro-2-methylphenyl]amino)benzoic acid
    • Tolfenamic acid, NSAID
    • J-006962
    • BRN 0657821
    • SR-01000000102-3
    • NCGC00016705-02
    • tolfenamic-acid
    • Acide tolfenamique [INN-French]
    • BRD-K50133271-001-18-7
    • BRD-K50133271-001-17-9
    • DA-11289
    • Tolfenamic acid
    • MDL: MFCD00133865
    • Inchi: 1S/C14H12ClNO2/c1-9-11(15)6-4-8-12(9)16-13-7-3-2-5-10(13)14(17)18/h2-8,16H,1H3,(H,17,18)
    • InChI Key: YEZNLOUZAIOMLT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 261.05600
  • Monoisotopic Mass: 261.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 5.2
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2037 (rough estimate)
  • Melting Point: 209.0 to 214.0 deg-C
  • Boiling Point: 405.4°C at 760 mmHg
  • Flash Point: 199 °C
  • Refractive Index: 1.5270 (estimate)
  • Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (382.12 mm) H2O < 0.1 mg/ml (insoluble) * "≥" means soluble, but saturation unknown solubility
  • Water Partition Coefficient: Soluble in water (slightly), acetone (~10 mg/ml), DMSO (52 mg/ml at 25°C), methanol (~10 mg/ml) and ethanol (50 mg/ml).
  • PSA: 49.33000
  • LogP: 4.16320
  • Merck: 9513
  • Solubility: Insoluble

Tolfenamic acid Security Information

Tolfenamic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Tolfenamic acid Pricemore >>

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Tolfenamic acid Production Method

Tolfenamic acid Related Literature

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